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Compound of Interest

Compound Name: 1-Oxaspiro[4.4]nonan-6-amine

CAS No.: 951164-20-8; 951207-57-1

Cat. No.: B2743395

Get Quote

Executive Summary: Immediate Action Card
Status: Research Chemical / Hazardous Intermediate Primary Hazard: Corrosive/Irritant

(Amine functional group), Combustible. Critical Incompatibility:DO NOT mix with strong acids

(exothermic reaction) or oxidizing agents.
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Scenario Immediate Action

Small Spill (< 100 mL)

Absorb with inert material (vermiculite/sand).

DO NOT use paper towels (fire risk if oxidizers

present).

Skin Contact
Wash immediately with soap and water for 15

minutes. Amine burns can be delayed.[1]

Disposal Stream
Organic Alkaline Waste (Non-Halogenated).

Never dispose of down the drain.

Storage

Store under inert atmosphere (Nitrogen/Argon)

to prevent amine oxidation and carbonate

formation.

Chemical Profile & Hazard Identification
Understanding the structural reactivity is prerequisite to safe disposal. 1-Oxaspiro[4.4]nonan-
6-amine combines a basic amine with a spirocyclic ether core.

CAS Number: 951207-57-1[2][3]

Molecular Formula: C₈H₁₅NO[4]

Molecular Weight: 141.21 g/mol [3][4]

Structure: A spiro[4.4]nonane system containing one oxygen atom (ether) and one amine

group.

Functional Group Analysis for Disposal
Primary/Secondary Amine: The nitrogen center renders the compound basic (

). It will react vigorously with acids and acid chlorides.

Cyclic Ether: While spiro-ethers are generally more stable than open-chain ethers, long-term

storage can theoretically form peroxides. Test for peroxides if the container has been aged

>12 months before disposal.
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Lipophilicity: The spiro-hydrocarbon scaffold increases lipophilicity, meaning it may penetrate

skin easier than simple aliphatic amines.

GHS Classification (Derived from Structural Analogs):

H314/H315: Causes skin irritation/burns.[5]

H318/H319: Causes serious eye damage/irritation.

H302: Harmful if swallowed.[6]

H411: Toxic to aquatic life with long-lasting effects.[7]

Pre-Disposal Segregation & Storage
Improper segregation is the leading cause of waste-container accidents.

The Golden Rule: Segregate 1-Oxaspiro[4.4]nonan-6-amine into the Basic Organic Waste

stream.

Compatibility Matrix
Chemical Class Compatibility Consequence of Mixing

Strong Acids (HCl, H₂SO₄) INCOMPATIBLE

Violent exothermic reaction;

potential boiling/splattering of

waste.[5]

Oxidizers (H₂O₂, Nitrates) INCOMPATIBLE
Fire/Explosion hazard. Amines

are easily oxidized.

Halogenated Solvents (DCM) CAUTION

Amines can react with alkyl

halides (alkylation) over time,

generating heat. Segregate if

possible.

Aqueous Solutions Compatible

Miscible/Soluble. Ensure pH

remains basic (>10) to prevent

precipitation or salt formation.
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Disposal Workflows
A. Liquid Waste Decision Tree
Use this workflow to determine the correct waste canister for reaction mixtures or stock

solutions.

Waste: 1-Oxaspiro[4.4]nonan-6-amine
(Liquid/Solution)

Does the mixture contain
Halogenated Solvents (DCM, Chloroform)?

Is the mixture Acidic?

Yes

Stream B: Non-Halogenated Organic Waste
(Label: Basic/Amine)

No

Neutralize slowly with
Dilute Base (NaOH) to pH > 8

Yes

Stream A: Halogenated Organic Waste
(Label: Basic/Amine)

No

Click to download full resolution via product page

Figure 1: Decision logic for liquid waste segregation. Note that while amines can be disposed

of in halogenated waste, keeping them separate (Stream B) is preferred to prevent slow

alkylation reactions.

B. Solid Waste & Contaminated Debris
Items: Syringes, gloves, paper towels, weighing boats.
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Protocol:

Double Bag: Place contaminated solids in a clear polyethylene bag (4 mil thickness).

Label: "Solid Waste - Contaminated with Organic Amines."

Sharps: Needles used with this compound must go into a rigid biohazard/sharps container,

not trash.

C. Empty Container Disposal (Triple Rinse)
Do not discard the original bottle in the trash until it is legally "RCRA Empty."

Rinse 1: Add solvent (Ethanol or Acetone) to 10% volume. Cap and shake. Pour rinsate into

Liquid Waste Stream B.

Rinse 2: Repeat with water. Pour into Liquid Waste Stream B.

Rinse 3: Repeat with Acetone. Pour into Liquid Waste Stream B.

Deface Label: Cross out the chemical name and write "EMPTY."

Discard: Place uncapped bottle in glass recycling or trash depending on facility rules.

Spill Response Protocol
Scenario: A 500mL bottle drops and shatters in the lab aisle.

1. ALERT
Notify personnel.

Evacuate immediate area.

2. PPE UP
Nitrile gloves (double),

Goggles, Lab Coat.
Resp. protection if fumes strong.

3. CONTAIN
Circle spill with

absorbent socks/sand.

4. ABSORB
Cover with Vermiculite or
Clay litter. Wait 5 mins.

5. COLLECT
Scoop into sealable bucket.
Label 'Hazardous Debris'.

6. DECON
Scrub area with mild
detergent & water.

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.

Technical Note on Absorbents:

Recommended: Vermiculite, Diatomaceous earth, Sand.[8]
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Prohibited: Sawdust or paper towels (unless incinerated immediately). Amines can react with

cellulose or trapped oxidizers in organic material to create fire hazards.

Regulatory Compliance & Documentation
For industrial or large-scale disposal (kg scale), you must adhere to local regulations (e.g.,

RCRA in the US).

Waste Codes (RCRA - USA):

This specific compound is not P-listed or U-listed by specific name.

D001 (Ignitable): Applicable if the flash point is < 60°C (verify specific batch data).

D002 (Corrosive): Applicable if it is an aqueous solution with pH > 12.5.

Destruction Method: The preferred method is Incineration in a permitted hazardous waste

incinerator equipped with a scrubber (to neutralize Nitrogen Oxides, NOx, generated during

combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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